![molecular formula C17H12N4O2S B2385066 6-benzyl-3-(pyridin-2-yl)[1,2]thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione CAS No. 1251598-13-6](/img/structure/B2385066.png)
6-benzyl-3-(pyridin-2-yl)[1,2]thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-benzyl-3-(pyridin-2-yl)[1,2]thiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione” is a compound that has been studied for its potential biological activities . It is a derivative of thieno[2,3-d]pyrimidine, a structural motif found in a wide range of natural products . This compound has been synthesized as part of a series of morpholine-based thieno[2,3-d]pyrimidine derivatives designed as anti-PI3K agents .
Scientific Research Applications
Biological Activity and Pharmacological Potential
A study conducted by Bok Young Kim et al. (2004) synthesized a series of substituted pyridines and purines containing 2,4-thiazolidinedione, evaluated for their effect on triglyceride accumulation in vitro and their hypoglycemic and hypolipidemic activity in vivo. This research suggests the potential of such compounds in diabetes and lipid metabolism disorders management (Kim et al., 2004).
Antiviral Activity
Xiaowan Tang et al. (2015) investigated the synthesis of a compound similar in structure for its anti-HIV activity. The synthesized compound showed increased anti-HIV integrase activity after N-3 hydroxylation, indicating its potential as an antiviral agent (Tang et al., 2015).
Anticancer Properties
Amira S. Abd El‐All et al. (2015) synthesized a series of anticancer compounds, including thiazolo[3,2‐a]pyrimidine derivatives with a benzimidazole moiety, showing significant in vitro antitumor activity against various human cancer cell lines. These findings highlight the compound's role in cancer therapy (Abd El‐All et al., 2015).
Chemical Synthesis and Reactions
S. Meshcheryakova et al. (2014) examined the oxidation and isomerism of thietane-containing heterocycles, contributing to the synthetic chemistry field by exploring new synthetic pathways and reactions involving thietanyl derivatives of pyrimidine-2,4(1H,3H)-dione and related compounds (Meshcheryakova et al., 2014).
Future Directions
Biochemical Analysis
Cellular Effects
Related compounds have been shown to have effects on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Related compounds have been shown to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
6-benzyl-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O2S/c22-16-15-14(13(20-24-15)12-8-4-5-9-18-12)19-17(23)21(16)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIRIYZOUADRRTF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C3=C(C(=NS3)C4=CC=CC=N4)NC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.